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Compound of Interest

Compound Name: BMS-986169

Cat. No.: B606293 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of investigational compounds like BMS-986169 are paramount to ensuring laboratory

safety and environmental protection. While a specific Safety Data Sheet (SDS) from the

primary manufacturer, Bristol Myers Squibb, is not publicly available, information from chemical

suppliers and established guidelines for hazardous waste provide a framework for its

responsible management.

BMS-986169, a potent and selective negative allosteric modulator of the GluN2B subunit of the

N-methyl-D-aspartate (NMDA) receptor, requires careful handling due to its pharmacological

activity. Unused or waste BMS-986169 should be treated as hazardous chemical waste.

Key Physicochemical and Preclinical Data
To inform handling and disposal procedures, a summary of relevant data for BMS-986169 is

presented below.
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Property Value Reference

Chemical Name

(R)-3-((3S,4S)-3-fluoro-4-(4-

hydroxyphenyl)piperidin-1-

yl)-1-(4-

methylbenzyl)pyrrolidin-2-one

CAS Number 1801151-08-5 [1]

Molecular Formula C₂₃H₂₇FN₂O₂

Molecular Weight 382.48 g/mol

Melting Point 186 °C [2]

Aqueous Solubility (pH 7.4) 2 µg/mL [2]

LogD 2.9 [2]

Metabolic Stability

Poor in rodent liver

microsomes (T½ = 2.7–3.5

min); marginally better in

higher species (T½ = 6.0–25

min)

[2]

Known Hazards

Based on its potent

pharmacological activity, it

should be handled with care to

avoid accidental exposure.

Specific toxicological

properties are not fully

elucidated in publicly available

literature.

Experimental Protocols: Disposal Procedures
The following step-by-step guide outlines the recommended procedure for the disposal of

BMS-986169 and associated contaminated materials. This protocol is based on general best

practices for chemical and pharmaceutical waste disposal.

1. Waste Identification and Segregation:
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Pure Compound (Solid): Unused or expired BMS-986169 solid waste should be collected in

a designated, clearly labeled hazardous waste container.

Solutions: Solutions containing BMS-986169 should be collected in a separate, compatible,

and clearly labeled hazardous liquid waste container. Do not mix with other solvent waste

streams unless explicitly permitted by your institution's Environmental Health and Safety

(EHS) department.

Contaminated Labware: Disposable items such as gloves, pipette tips, and vials that have

come into direct contact with BMS-986169 should be considered contaminated solid waste.

These should be collected in a designated, lined container for hazardous solid waste.

Empty Containers: "Empty" containers that held BMS-986169 should be triple-rinsed with a

suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste.

After rinsing, the defaced container can typically be disposed of as non-hazardous waste,

but institutional guidelines should be followed.[3]

2. Containerization and Labeling:

Use only approved, leak-proof, and chemically compatible containers for waste collection.

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"BMS-986169," and any other information required by your institution and local regulations.

3. Storage:

Store waste containers in a designated, secure, and well-ventilated satellite accumulation

area.

Ensure that incompatible waste types are segregated to prevent accidental reactions.

4. Disposal:

All waste containing BMS-986169 must be disposed of through a licensed hazardous waste

disposal company.
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Contact your institution's EHS department to schedule a waste pickup. Do not attempt to

dispose of this compound down the drain or in the regular trash.

Logical Workflow for BMS-986169 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of BMS-986169 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b606293?utm_src=pdf-body
https://www.benchchem.com/product/b606293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation
(BMS-986169)

Identify Waste Type

Solid Waste
(Pure compound, contaminated labware)

Solid

Liquid Waste
(Solutions, rinsate)

Liquid

Empty Container

Empty
Container

Collect in Designated
Solid Hazardous Waste Container

Collect in Designated
Liquid Hazardous Waste Container

Triple-Rinse with
Appropriate Solvent

Label Container Correctly
('Hazardous Waste', 'BMS-986169')

Collect Rinsate as
Liquid Hazardous Waste

Dispose of Rinsed Container
(per institutional guidelines)

Store in Satellite
Accumulation Area

Arrange for EHS Pickup

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b606293?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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